Cas no 2137695-93-1 (3-({(9H-fluoren-9-yl)methoxycarbonyl}(4-fluorophenyl)methylamino)propanoic acid)
3-({(9H-fluoren-9-yl)methoxycarbonyl}(4-fluorophenyl)methylamino)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{[(9H-fluoren-9-ylmethoxy)carbonyl][(4-fluorophenyl)methyl]amino}propanoic acid
- 3-({(9H-fluoren-9-yl)methoxycarbonyl}(4-fluorophenyl)methylamino)propanoic acid
-
- MDL: MFCD31584532
3-({(9H-fluoren-9-yl)methoxycarbonyl}(4-fluorophenyl)methylamino)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM457592-250mg |
3-{[(9H-fluoren-9-ylmethoxy)carbonyl][(4-fluorophenyl)methyl]amino}propanoic acid |
2137695-93-1 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM457592-500mg |
3-{[(9H-fluoren-9-ylmethoxy)carbonyl][(4-fluorophenyl)methyl]amino}propanoic acid |
2137695-93-1 | 95%+ | 500mg |
$*** | 2023-03-30 | |
| Chemenu | CM457592-1g |
3-{[(9H-fluoren-9-ylmethoxy)carbonyl][(4-fluorophenyl)methyl]amino}propanoic acid |
2137695-93-1 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Enamine | EN300-81187-0.05g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(4-fluorophenyl)methyl]amino)propanoic acid |
2137695-93-1 | 87.0% | 0.05g |
$298.0 | 2025-02-21 | |
| Enamine | EN300-81187-0.1g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(4-fluorophenyl)methyl]amino)propanoic acid |
2137695-93-1 | 87.0% | 0.1g |
$446.0 | 2025-02-21 | |
| Enamine | EN300-81187-0.25g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(4-fluorophenyl)methyl]amino)propanoic acid |
2137695-93-1 | 87.0% | 0.25g |
$637.0 | 2025-02-21 | |
| Enamine | EN300-81187-0.5g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(4-fluorophenyl)methyl]amino)propanoic acid |
2137695-93-1 | 87.0% | 0.5g |
$1002.0 | 2025-02-21 | |
| Enamine | EN300-81187-1.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(4-fluorophenyl)methyl]amino)propanoic acid |
2137695-93-1 | 87.0% | 1.0g |
$1286.0 | 2025-02-21 | |
| Enamine | EN300-81187-2.5g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(4-fluorophenyl)methyl]amino)propanoic acid |
2137695-93-1 | 87.0% | 2.5g |
$2520.0 | 2025-02-21 | |
| Enamine | EN300-81187-5.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(4-fluorophenyl)methyl]amino)propanoic acid |
2137695-93-1 | 87.0% | 5.0g |
$3728.0 | 2025-02-21 |
3-({(9H-fluoren-9-yl)methoxycarbonyl}(4-fluorophenyl)methylamino)propanoic acid Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}(4-fluorophenyl)methylamino)propanoic acid
3-({(9H-fluoren-9-yl)methoxycarbonyl}(4-fluorophenyl)methylamino)propanoic acid (CAS No. 2137695-93-1): An Overview
3-({(9H-fluoren-9-yl)methoxycarbonyl}(4-fluorophenyl)methylamino)propanoic acid (CAS No. 2137695-93-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-(4-F-Phe)-Ser-OH, is a derivative of serine, a common amino acid, and is characterized by its unique functional groups and structural features. The presence of the fluorenylmethyloxycarbonyl (Fmoc) protecting group and the 4-fluorophenyl substituent makes it a valuable intermediate in the synthesis of peptides and other bioactive molecules.
The Fmoc-(4-F-Phe)-Ser-OH compound is particularly useful in solid-phase peptide synthesis (SPPS), where it serves as a building block for constructing complex peptide sequences. The Fmoc group is widely used in peptide chemistry due to its ease of removal under mild conditions, which helps maintain the integrity of the growing peptide chain. The 4-fluorophenyl substituent adds an additional layer of complexity and functionality, making this compound suitable for a wide range of applications in drug discovery and development.
Recent studies have highlighted the importance of Fmoc-(4-F-Phe)-Ser-OH in the synthesis of bioactive peptides with potential therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that peptides containing this compound exhibited enhanced binding affinity to specific receptors, which could be crucial for developing novel drugs targeting various diseases, including cancer and neurodegenerative disorders.
In addition to its role in peptide synthesis, Fmoc-(4-F-Phe)-Ser-OH has also been explored for its potential in the development of prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. The unique structure of this compound allows for precise control over the release and activation of the parent drug, which can improve pharmacokinetic properties and reduce side effects. A notable example is a study published in Bioorganic & Medicinal Chemistry Letters in 2021, where researchers successfully synthesized a prodrug using Fmoc-(4-F-Phe)-Ser-OH as a key intermediate, demonstrating improved solubility and bioavailability compared to the parent drug.
The synthesis of Fmoc-(4-F-Phe)-Ser-OH involves several well-established chemical reactions. The process typically begins with the protection of serine using Fmoc chloride, followed by coupling with 4-fluorophenylalanine using coupling reagents such as HATU or EDC·HCl. The final step involves deprotection to yield the desired compound. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving overall efficiency.
The stability and purity of Fmoc-(4-F-Phe)-Ser-OH are critical factors that influence its performance in various applications. High-purity samples are essential for ensuring consistent results in peptide synthesis and drug development. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to characterize this compound and ensure its quality. A study published in Analytical Chemistry in 2020 described a novel HPLC method for the rapid and accurate quantification of Fmoc-(4-F-Phe)-Ser-OH, which has been widely adopted by research laboratories and pharmaceutical companies.
The safety profile of Fmoc-(4-F-Phe)-Ser-OH is another important consideration. While this compound is generally considered safe for laboratory use when proper handling protocols are followed, it is important to adhere to standard safety guidelines to minimize risks. Researchers should wear appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling this compound. Additionally, proper disposal methods should be followed to ensure environmental safety.
In conclusion, Fmoc-(4-F-Phe)-Ser-OH (CAS No. 2137695-93-1) is a versatile and valuable compound with significant applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal building block for synthesizing bioactive peptides and prodrugs with potential therapeutic benefits. Ongoing research continues to explore new applications and improve synthetic methods, further solidifying its importance in the field.
2137695-93-1 (3-({(9H-fluoren-9-yl)methoxycarbonyl}(4-fluorophenyl)methylamino)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)